Cas no 2228489-80-1 ({1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol)

• Product Name: {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol
• CAS No: 2228489-80-1
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 6196147
• PubChem ID: 165707460
• Update Time: 2025-09-22

{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol
• 2228489-80-1
• EN300-1944945
• {1-[4-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanol

• Inchi： 1S/C10H10F3NO/c11-10(12,13)7-1-4-14-5-8(7)9(6-15)2-3-9/h1,4-5,15H,2-3,6H2
• InChI Key： GZFQIXKJANQCPA-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol

Professional Introduction to Compound with CAS No. 2228489-80-1 and Product Name: {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol

The compound with the CAS number 2228489-80-1 and the product name {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure combines a trifluoromethyl substituent with a pyridine ring, further augmented by a cyclopropyl group, which together contributes to its distinctive chemical properties and reactivity.

Recent research in the domain of small molecule drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of the trifluoromethyl group in this compound is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity to biological targets. This feature makes {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol a promising candidate for further exploration in drug design. Studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic profiles, which is a critical factor in the development of effective pharmaceuticals.

The cyclopropyl moiety in the molecular structure of this compound adds another layer of complexity, influencing both its electronic properties and its interactions with biological systems. Cyclopropane rings are known for their strain and reactivity, which can be leveraged to modulate the compound's behavior in biological assays. This combination of structural elements—pyridine, trifluoromethyl, and cyclopropyl—makes {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol a versatile scaffold for medicinal chemists to explore.

In the context of current pharmaceutical research, there is a growing emphasis on identifying novel compounds that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The pyridine ring in this compound is a common pharmacophore found in many bioactive molecules, suggesting potential therapeutic applications. Furthermore, the trifluoromethyl group can influence the electronic distribution of the molecule, affecting its binding interactions with enzymes and receptors.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. Medicinal chemists often use structurally diverse molecules like {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol as starting points for optimization campaigns. By modifying specific functional groups or introducing new ones, researchers can fine-tune the properties of the molecule to achieve desired pharmacological effects. The cyclopropyl group, in particular, offers opportunities for further derivatization, allowing for the creation of libraries of compounds with tailored biological activities.

Recent studies have also explored the synthetic pathways for accessing compounds like {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol. The synthesis of trifluoromethyl-substituted heterocycles remains a challenging yet rewarding area of organic chemistry. Researchers have developed various methods for introducing trifluoromethyl groups into molecular frameworks, including metal-catalyzed cross-coupling reactions and electrochemical processes. These advances have enabled the efficient preparation of complex molecules like this one, facilitating their use in drug discovery programs.

The potential applications of {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying fundamental chemical principles and exploring new synthetic strategies. For instance, researchers can use this compound to investigate the effects of different substituents on molecular reactivity and binding affinity. Such studies contribute to our understanding of how small molecules interact with biological systems, ultimately aiding in the development of more effective drugs.

In conclusion, {1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol, with its CAS number 2228489-80-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural composition—featuring a pyridine ring adorned with a trifluoromethyl group and a cyclopropyl moiety—makes it a promising candidate for further exploration in drug development. The compound's potential as a building block for novel therapeutic agents underscores its importance in modern medicinal chemistry research. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly crucial role in discovering new treatments for various diseases.